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N-cyclohexyl-N'-(3,4-dimethoxybenzyl)thiourea

Name: N-cyclohexyl-N'-(3,4-dimethoxybenzyl)thiourea
Brand: Smolecule
SKU: S6148486
Rating: 5 (6 reviews)

Catalog No.

S6148486

CAS No.

M.F

C16H24N2O2S

M. Wt

308.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-cyclohexyl-N'-(3,4-dimethoxybenzyl)thiourea

3. Specification
4. Others

General Information

Product Name

N-cyclohexyl-N'-(3,4-dimethoxybenzyl)thiourea

IUPAC Name

1-cyclohexyl-3-[(3,4-dimethoxyphenyl)methyl]thiourea

Molecular Formula

C16H24N2O2S

Molecular Weight

308.4 g/mol

InChI

InChI=1S/C16H24N2O2S/c1-19-14-9-8-12(10-15(14)20-2)11-17-16(21)18-13-6-4-3-5-7-13/h8-10,13H,3-7,11H2,1-2H3,(H2,17,18,21)

InChI Key

VYXUEHKNYOGLJV-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)CNC(=S)NC2CCCCC2)OC

Canonical SMILES

COC1=C(C=C(C=C1)CNC(=S)NC2CCCCC2)OC

The exact mass of the compound N-cyclohexyl-N'-(3,4-dimethoxybenzyl)thiourea is 308.15584919 g/mol and the complexity rating of the compound is 321. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Synthesis

Potential Applications

Due to the presence of a thiourea functional group, N-cyclohexyl-N'-(3,4-dimethoxybenzyl)thiourea may hold potential for various research applications. Thiourea derivatives have been explored in scientific research for their diverse properties, including:

Enzyme inhibition: Thiourea groups can bind to certain enzymes, potentially inhibiting their activity. This property can be useful in studies of enzyme function and development of new drugs [].
Metal chelation: Thiourea groups can form complexes with metal ions. This property may be relevant for research in catalysis, materials science, and separation processes [].
Crystal engineering: Thiourea derivatives can act as hydrogen bond donors and acceptors, influencing crystal packing and formation. This can be useful in designing materials with specific properties [].